Cas no 1206989-25-4 (2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• CAS No: 1206989-25-4
• MF: C₂₄H₁₈N₄O₃
• MW: 410.424725055695
• CID: 5390901
• Update Time: 2025-06-08

2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)isoquinolin-1-one
• 2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C24H18N4O3/c1-2-30-18-11-9-17(10-12-18)28-15-21(19-7-3-4-8-20(19)24(28)29)23-26-22(27-31-23)16-6-5-13-25-14-16/h3-15H,2H2,1H3
• InChI Key： VACUXLIBQNVIHQ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CN=C3)N=2)=CN1C1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

Introduction to 2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one and Its Significance in Modern Chemical Biology

2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one, identified by its CAS number 1206989-25-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including an ethoxyphenyl moiety, a pyridin-3-yl substituent, and a 1,2,4-oxadiazole ring system, contributes to its intricate chemical profile and makes it a promising candidate for further investigation in drug discovery and development.

The 1,2-dihydroisoquinolin-1-one core structure is particularly noteworthy, as it is a well-known scaffold in medicinal chemistry. This class of compounds has been extensively studied for their potential roles in modulating various biological pathways. The 4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl] moiety further enhances the molecular complexity, introducing additional binding sites that could interact with biological targets. Such structural features are often exploited to design molecules with improved selectivity and efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the pyridin-3-yl group and the 1,2,4-oxadiazole ring system may engage in critical interactions with proteins involved in inflammatory and metabolic pathways. These interactions could potentially lead to the development of novel therapeutic agents targeting conditions such as cancer, neurodegenerative diseases, and metabolic disorders.

The ethoxyphenyl substituent at the 2-position of the dihydroisoquinolinone ring adds another layer of complexity to the molecule. This group is known to influence electronic properties and can modulate solubility and bioavailability. The combination of these features makes this compound a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

In vitro studies have begun to unravel the pharmacological potential of 2-(4-ethoxyphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one. Initial experiments indicate that it exhibits promising activity against certain enzymatic targets relevant to cancer progression. The 1,2,4-oxadiazole moiety has been shown to disrupt microtubule formation in cancer cells by inhibiting tubulin polymerization. Additionally, the pyridin-3-yl group may enhance binding affinity by forming hydrogen bonds or hydrophobic interactions with key residues in target proteins.

The synthesis of this compound presents a formidable challenge due to its multi-ring structure and the need for precise functional group manipulation. Advanced synthetic methodologies have been employed to construct the core dihydroisoquinolinone scaffold followed by sequential introduction of the ethoxyphenyl, pyridin-3-yl, and 1,2,4-oxadiazole moieties. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in establishing carbon-carbon bonds between these distinct structural units.

The development of novel synthetic routes has not only facilitated access to this compound but has also provided insights into its structural analogs. By modifying specific functional groups or introducing additional substituents, chemists can explore a vast chemical space while maintaining key pharmacophoric elements. This approach allows for rapid optimization of potency and selectivity without compromising on biological relevance.

As interest in targeted therapy grows, compounds like 1206989-25-4 are being evaluated for their potential as kinase inhibitors or modulators of other critical signaling pathways. The ability to fine-tune molecular properties through structural modifications opens up possibilities for personalized medicine approaches tailored to individual patient needs.

Future research directions may include exploring the compound's interactions with nucleic acids or investigating its role in epigenetic regulation. The integration of machine learning algorithms into drug discovery pipelines could accelerate the identification of novel derivatives with enhanced pharmacological profiles. Such computational tools can predict binding affinities and toxicity profiles early in the discovery process, thereby reducing time-to-market for promising candidates.

The growing body of evidence supporting the therapeutic potential of heterocyclic compounds underscores their importance in modern medicine. As researchers continue to uncover new biological functions associated with these molecules, 1206989–25–4 remains a compelling subject for further study. Its unique structural features offer a rich foundation for designing molecules that can address unmet medical needs across multiple disease areas.